Cas no 2171447-45-1 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2171447-45-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6482336
• PubChem ID: 165820620
• Update Time: 2025-10-29

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-octahydro-1H-isoindole-3a-carboxylic acid
• EN300-1550038
• 2171447-45-1

• Inchi： 1S/C28H32N2O5/c1-18(14-25(31)30-15-19-8-6-7-13-28(19,17-30)26(32)33)29-27(34)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24H,6-8,13-17H2,1H3,(H,29,34)(H,32,33)/t18-,19?,28?/m1/s1
• InChI Key： CYRXEJJFURAIKJ-IKSIRTMPSA-N
• SMILES： OC(C12CCCCC1CN(C(C[C@@H](C)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)C2)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid

Comprehensive Analysis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2171447-45-1) in Modern Pharmaceutical Research

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2171447-45-1) has garnered significant attention in the field of peptide synthesis and drug development. As a derivative of octahydro-1H-isoindole, this molecule is widely utilized as a building block for the construction of complex peptides and peptidomimetics. Its unique structural features, including the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it indispensable in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides.

Recent advancements in peptide-based therapeutics have heightened interest in compounds like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid. Researchers are particularly focused on its role in the development of targeted drug delivery systems and bioconjugation strategies. The Fmoc group in this compound ensures high selectivity during peptide chain elongation, minimizing side reactions—a critical factor in the synthesis of precision medicines. This aligns with the growing demand for personalized healthcare solutions, a topic frequently searched in scientific and medical communities.

From a structural perspective, the octahydro-1H-isoindole scaffold contributes to the compound’s stability and bioavailability, making it an attractive candidate for protease-resistant peptide design. The carboxylic acid moiety further enhances its utility in cross-coupling reactions, enabling the creation of hybrid molecules with improved pharmacokinetic properties. Such innovations are often discussed in forums related to next-generation biopharmaceuticals and AI-driven drug discovery, reflecting the compound’s relevance in cutting-edge research.

In addition to its pharmaceutical applications, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid is also explored in material science for the development of bioactive coatings and smart biomaterials. The integration of this compound into nanocarrier systems has shown promise in enhancing drug-loading capacity and controlled release profiles, addressing common challenges in cancer therapy and chronic disease management—topics frequently queried in academic and clinical search engines.

Quality control and scalability are critical considerations for industrial applications of CAS No. 2171447-45-1. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure the compound’s purity and consistency. These methodologies are often highlighted in discussions about GMP-compliant synthesis and regulatory compliance, which are top concerns for manufacturers and researchers alike.

Looking ahead, the versatility of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-octahydro-1H-isoindole-3a-carboxylic acid positions it as a key player in the evolution of peptide engineering and biologic drug development. As the scientific community continues to explore its potential, this compound is expected to contribute significantly to breakthroughs in immunotherapy, neurodegenerative disease treatment, and tissue engineering—areas that dominate current literature and search trends.